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Compound of Interest

Compound Name: Thiorphan-d5

Cat. No.: B3026101 Get Quote

Essential Safety and Handling Guide for
Thiorphan-d5
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Thiorphan-d5. The following

procedural guidance is designed to ensure safe operational handling and disposal of this

compound in a laboratory setting. Thiorphan-d5 is the deuterated analog of Thiorphan, an

active metabolite of the antidiarrheal drug racecadotril and a potent inhibitor of the enzyme

neutral endopeptidase (NEP), also known as enkephalinase.[1][2][3]

Chemical Information:

Chemical Name: 2-[[2-[(2,3,4,5,6-pentadeuteriophenyl)methyl]-3-

sulfanylpropanoyl]amino]acetic acid[4]

Synonyms: (3-mercapto-2-((phenyl-d5)methyl)propanoyl)glycine[5]

Molecular Formula: C12H10D5NO3S

CAS Number: 2183240-70-0

While a safety data sheet from one supplier indicates that Thiorphan-d5 is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), it is crucial to

handle all chemical compounds with care. This guide outlines recommended personal
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protective equipment (PPE), handling procedures, and disposal plans based on general

laboratory safety best practices for research chemicals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize exposure when handling

Thiorphan-d5.

Protection Type Specification Rationale

Hand Protection Powder-free nitrile gloves. Prevents direct dermal contact.

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Dermal Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation. If

creating aerosols or handling

large quantities, use a NIOSH-

approved respirator.

To be used as a precautionary

measure if engineering

controls are insufficient.

Operational Plan: Step-by-Step Handling Workflow
A systematic workflow is essential for the safe handling of Thiorphan-d5 in a laboratory

setting.
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Caption: Workflow for handling Thiorphan-d5.
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area, protected from light

and moisture.

Weighing and Solution Preparation:

Handle the solid compound in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any airborne particles.

When preparing solutions, add the solvent to the solid to minimize aerosolization.

Disposal Plan
Proper disposal of Thiorphan-d5 and any contaminated materials is critical to ensure

laboratory and environmental safety.

Waste Segregation and Collection:

Solid Waste: Collect unused Thiorphan-d5 powder and any contaminated disposable

materials (e.g., weigh boats, pipette tips) in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing Thiorphan-d5 in a separate, labeled hazardous

waste container. Do not mix with other solvent waste unless permitted by your institution's

Environmental Health and Safety (EHS) department.

Labeling: All waste containers must be clearly labeled with the full chemical name

"Thiorphan-d5" and the appropriate hazard warnings as required by your institution.

Disposal Procedure:

All waste containing Thiorphan-d5 should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contact your institution's EHS office to arrange for the pickup and disposal by a licensed

hazardous waste vendor.

Do not dispose of Thiorphan-d5 down the drain or in regular trash.

Mechanism of Action: Enkephalinase Inhibition
Thiorphan is an inhibitor of neutral endopeptidase (NEP), also known as enkephalinase. This

enzyme is responsible for the degradation of endogenous opioid peptides called enkephalins.

By inhibiting NEP, Thiorphan prevents the breakdown of enkephalins, leading to their increased

availability and potentiation of their signaling effects.
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Caption: Thiorphan-d5 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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